Cas no 440100-10-7 (1-(aminomethyl)cyclobutan-1-amine dihydrochloride)

1-(aminomethyl)cyclobutan-1-amine dihydrochloride structure
440100-10-7 structure
Product Name:1-(aminomethyl)cyclobutan-1-amine dihydrochloride
CAS No:440100-10-7
MF:C5H14Cl2N2
MW:173.084059238434
MDL:MFCD27920867
CID:1091138
PubChem ID:17860888
Update Time:2025-09-28

1-(aminomethyl)cyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Aminomethyl)cyclobutanamine dihydrochloride
    • 1-(aminomethyl)cyclobutan-1-amine dihydrochloride
    • 1-(Aminomethyl)cyclobutanaminedihydrochloride
    • MFCD27920867
    • EN300-206330
    • AB91186
    • SY200264
    • SCHEMBL6702346
    • AKOS022186487
    • D96796
    • 440100-10-7
    • 1-(aminomethyl)cyclobutan-1-amine;dihydrochloride
    • 1-(Aminomethyl)cyclobutanamine;dihydrochloride
    • 1-(Aminomethyl)cyclobutan-1-amine diHCl
    • PS-17978
    • MDL: MFCD27920867
    • Inchi: 1S/C5H12N2.2ClH/c6-4-5(7)2-1-3-5;;/h1-4,6-7H2;2*1H
    • InChI Key: QIKXDZSDAUESGA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.NC1(CN)CCC1

Computed Properties

  • Exact Mass: 172.0534038g/mol
  • Monoisotopic Mass: 172.0534038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 66.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų

1-(aminomethyl)cyclobutan-1-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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